Cas no 61285-85-6 (1-Butanone, 1-cyclohexyl-3-cyclohexylidene-)

• Product Name: 1-Butanone, 1-cyclohexyl-3-cyclohexylidene-
• CAS No: 61285-85-6
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 485807
• PubChem ID: 54470783
• Update Time: 2025-04-19

1-Butanone, 1-cyclohexyl-3-cyclohexylidene- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-cyclohexyl-3-cyclohexylidene-
• 1-cyclohexyl-3-cyclohexylidenebutan-1-one
• 61285-85-6
• DTXSID60711564

• Inchi： 1S/C16H26O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h15H,2-12H2,1H3
• InChI Key： XIFABEHVABCNEQ-UHFFFAOYSA-N
• SMILES： O=C(C/C(/C)=C1\CCCCC\1)C1CCCCC1

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07